Cas no 896044-36-3 (3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine)

• Product Name: 3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine
• CAS No: 896044-36-3
• MF: C₁₈H₁₅FN₂OS
• MW: 326.387906312943
• CID: 6252006
• PubChem ID: 7206034
• Update Time: 2025-10-19

3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine
• cid_7206034
• 896044-36-3
• 3-((3-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine
• BDBM90529
• MLS000678621
• 3-[(3-fluorophenyl)methylthio]-6-(2-methoxyphenyl)pyridazine
• CHEMBL1330258
• F1899-0845
• AKOS024618392
• 3-[(3-fluorobenzyl)thio]-6-(2-methoxyphenyl)pyridazine
• 3-[(3-fluorophenyl)methylsulfanyl]-6-(2-methoxyphenyl)pyridazine
• SMR000323856
• 3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(2-methoxyphenyl)pyridazine

• Inchi： 1S/C18H15FN2OS/c1-22-17-8-3-2-7-15(17)16-9-10-18(21-20-16)23-12-13-5-4-6-14(19)11-13/h2-11H,12H2,1H3
• InChI Key： DKWFBDOOOUEADU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=CC=2OC)N=N1)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 326.08891244g/mol
• Monoisotopic Mass: 326.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine

Comprehensive Analysis of 3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine (CAS No. 896044-36-3)

3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine (CAS No. 896044-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorophenyl and methoxyphenyl moiety in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine has surged, driven by their improved metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors targeting enzymes and receptors. The compound's methylsulfanyl group also contributes to its reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of CAS No. 896044-36-3 involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, which are widely discussed in academic literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, aligning with current trends in fragment-based drug design. These characteristics make it a promising candidate for further exploration in medicinal chemistry.

From an industrial perspective, 3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine is often highlighted in patents related to crop protection and pest control. Its structural analogs have shown efficacy against specific plant pathogens, addressing growing concerns about sustainable agriculture. This aligns with the global shift toward eco-friendly agrochemicals, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Recent advancements in AI-driven drug discovery have also sparked interest in its potential, as machine learning models can predict its interactions with biological targets. This intersection of computational chemistry and experimental validation is a hot topic in scientific communities.

In summary, 3-{(3-fluorophenyl)methylsulfanyl}-6-(2-methoxyphenyl)pyridazine (CAS No. 896044-36-3) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile continue to inspire innovation, making it a subject of ongoing research and development.